Cas no 868272-84-8 (3-Bromo-5-fluoro-2-propoxyphenylboronic acid)

• Product Name: 3-Bromo-5-fluoro-2-propoxyphenylboronic acid
• CAS No: 868272-84-8
• MF: C₉H₁₁BBrFO₃
• MW: 276.895245790482
• MDL: MFCD07369707
• CID: 718957
• PubChem ID: 24880256
• Update Time: 2024-10-26

3-Bromo-5-fluoro-2-propoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-5-fluoro-2-propoxyphenyl)boronic acid
• 3-BROMO-5-FLUORO-2-PROPOXYPHENYLBORONIC ACID
• Boronic acid,B-(3-bromo-5-fluoro-2-propoxyphenyl)-
• 3-BROMO-5-FLUORO-2-PROPOXYPHENYLBORONIC&
• BS-23066
• BP-11417
• CS-0174346
• 868272-84-8
• (3-Bromo-5-fluoro-2-propoxyphenyl)boronicacid
• AKOS015834068
• SCHEMBL12260209
• DTXSID30584287
• E90059
• MFCD07369707
• AB32178
• 3-Bromo-5-fluoro-2-propoxyphenylboronic acid

• MDL： MFCD07369707
• Inchi： 1S/C9H11BBrFO3/c1-2-3-15-9-7(10(13)14)4-6(12)5-8(9)11/h4-5,13-14H,2-3H2,1H3
• InChI Key： XOBLNJQYFCQQTQ-UHFFFAOYSA-N
• SMILES： C1(C=C(F)C=C(Br)C=1OCCC)B(O)O

Computed Properties

• Exact Mass: 275.99700
• Monoisotopic Mass: 275.99687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.53
• Melting Point: 51-56 °C (lit.)
• Boiling Point: 398.2°C at 760 mmHg
• Flash Point: 194.6°C
• Refractive Index: 1.542
• PSA: 49.69000
• LogP: 1.05680

3-Bromo-5-fluoro-2-propoxyphenylboronic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3